Cas no 2172555-15-4 (5-(3-azidopyrrolidine-1-carbonyl)thiophene-2-carboxylic acid)

• Product Name: 5-(3-azidopyrrolidine-1-carbonyl)thiophene-2-carboxylic acid
• CAS No: 2172555-15-4
• MF: C₁₀H₁₀N₄O₃S
• MW: 266.276400089264
• CID: 6312570
• PubChem ID: 165822358
• Update Time: 2025-10-28

5-(3-azidopyrrolidine-1-carbonyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-azidopyrrolidine-1-carbonyl)thiophene-2-carboxylic acid
• EN300-1627715
• 2172555-15-4

• Inchi： 1S/C10H10N4O3S/c11-13-12-6-3-4-14(5-6)9(15)7-1-2-8(18-7)10(16)17/h1-2,6H,3-5H2,(H,16,17)
• InChI Key： BCCZNPCSPLFRGC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C(N1CCC(C1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 266.04736137g/mol
• Monoisotopic Mass: 266.04736137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 100Ų

Additional information on 5-(3-azidopyrrolidine-1-carbonyl)thiophene-2-carboxylic acid

5-(3-Azidopyrrolidine-1-Carbonyl)Thiophene-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2172555-15-4, known as 5-(3-azidopyrrolidine-1-carbonyl)thiophene-2-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a thiophene ring system with an azidopyrrolidine moiety, making it a versatile building block for various applications.

The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is a fundamental component of this molecule. Thiophenes are widely recognized for their stability, aromaticity, and ability to participate in various chemical reactions, making them valuable in the synthesis of complex organic molecules. The carboxylic acid group attached to the thiophene ring further enhances the molecule's reactivity and functional versatility.

The 3-azidopyrrolidine moiety introduces additional functionality to the compound. Azides are known for their reactivity in click chemistry reactions, particularly the Huisgen cycloaddition reaction, which enables the formation of stable triazole linkages. This property makes 5-(3-azidopyrrolidine-1-carbonyl)thiophene-2-carboxylic acid an ideal candidate for applications requiring site-specific conjugation and cross-linking.

Recent studies have highlighted the potential of this compound in drug delivery systems. The combination of the thiophene ring's stability and the azide group's reactivity allows for the creation of biocompatible polymers and nanoparticles. These materials can be tailored to encapsulate drugs and release them in a controlled manner, enhancing therapeutic efficacy while minimizing side effects.

In the realm of materials science, this compound has shown promise as a precursor for advanced materials such as conductive polymers and sensors. The thiophene moiety contributes to electronic conductivity, while the azide group can be utilized to introduce specific functional groups or cross-linking points during polymerization.

From a synthetic perspective, 5-(3-azidopyrrolidine-1-carbonyl)thiophene-2-carboxylic acid can be synthesized through a variety of routes, including coupling reactions and cyclization processes. Researchers have explored both traditional organic synthesis methods and modern catalytic techniques to optimize its production. The use of transition metal catalysts has been particularly effective in improving reaction yields and selectivity.

One of the most exciting developments involving this compound is its role in bioconjugation chemistry. By leveraging its azide functionality, scientists have successfully incorporated it into bioactive molecules such as peptides and antibodies. This has opened new avenues for targeted drug delivery and diagnostic applications.

In conclusion, 5-(3-azidopyrrolidine-1-carbonyl)thiophene-2-carboxylic acid (CAS No. 2172555-15-4) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing innovative solutions in medicine, materials science, and beyond.